5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride

• Molecular Formula: C8H14ClN3O
• Molecular Weight: 203.67 g/mol
• IUPAC Name: 5-(oxan-4-yl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C8H13N3O.ClH/c9-8-5-7(10-11-8)6-1-3-12-4-2-6;/h5-6H,1-4H2,(H3,9,10,11);1H
• InChI Key: LQLPPHFLXBJJSB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC(=NN2)N.Cl

Description

5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride is a compound belonging to the class of amino-pyrazoles Amino-pyrazoles are known for their versatility in organic synthesis and medicinal chemistry This compound features a pyrazole ring, which is a five-membered heterocyclic structure containing two adjacent nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride typically involves the reaction of appropriate precursors under controlled conditions One common method involves the condensation of hydrazines with 1,3-diketones, followed by cyclization to form the pyrazole ring

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the use of catalysts and optimized reaction conditions to ensure high yield and purity. The scalability of the synthesis process is crucial for industrial applications, and methods such as continuous flow synthesis may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or other oxidized derivatives.

Reduction: Reduction reactions can convert nitro groups back to amino groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group or other substituents are replaced by different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while substitution reactions can produce a variety of functionalized pyrazoles.

Scientific Research Applications

5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands.

Industry: The compound is used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride involves its interaction with specific molecular targets. The amino group and pyrazole ring can form hydrogen bonds and other interactions with enzymes and receptors, modulating their activity. The compound may inhibit or activate specific pathways, depending on its structure and the target molecule.

Comparison with Similar Compounds

Similar Compounds

3-Amino-5-methylpyrazole: Similar in structure but with a methyl group instead of the tetrahydropyranyl moiety.

5-Amino-1H-pyrazole-4-carbonitrile: Contains a cyano group, offering different reactivity and applications.

4-Amino-3,5-dimethylpyrazole: Features additional methyl groups, affecting its chemical properties.

Uniqueness

5-Amino-3-(4-tetrahydropyranyl)pyrazole Hydrochloride is unique due to the presence of the tetrahydropyranyl group, which enhances its solubility and reactivity